Cas no 2137858-94-5 (3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one)
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
-
- Inchi: 1S/C7H9N3O/c1-5-4-9-10-3-2-8-7(11)6(5)10/h4H,2-3H2,1H3,(H,8,11)
- InChI Key: KQUKAWHMFGATGE-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C)C=NN2CCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- XLogP3: -0.1
- Topological Polar Surface Area: 46.9
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335391-100mg |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
2137858-94-5 | 95%+ | 100mg |
$1886 | 2021-08-18 | |
| Chemenu | CM335391-250mg |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
2137858-94-5 | 95%+ | 250mg |
$2349 | 2021-08-18 | |
| Chemenu | CM335391-1g |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
2137858-94-5 | 95%+ | 1g |
$2679 | 2021-08-18 | |
| Chemenu | CM335391-100mg |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
2137858-94-5 | 95%+ | 100mg |
$1499 | 2023-02-02 | |
| Chemenu | CM335391-250mg |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
2137858-94-5 | 95%+ | 250mg |
$1600 | 2023-02-02 | |
| Chemenu | CM335391-1g |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
2137858-94-5 | 95%+ | 1g |
$1704 | 2023-02-02 | |
| Enamine | EN300-643078-0.05g |
3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one |
2137858-94-5 | 0.05g |
$1200.0 | 2023-05-29 | ||
| Enamine | EN300-643078-0.1g |
3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one |
2137858-94-5 | 0.1g |
$1257.0 | 2023-05-29 | ||
| Enamine | EN300-643078-0.25g |
3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one |
2137858-94-5 | 0.25g |
$1315.0 | 2023-05-29 | ||
| Enamine | EN300-643078-0.5g |
3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one |
2137858-94-5 | 0.5g |
$1372.0 | 2023-05-29 |
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
The compound 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No: 2137858-94-5) is a highly intriguing molecule with significant potential in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and diverse biological activities. The pyrazolo[1,5-a]pyrimidine core of this molecule is a fused bicyclic system that combines a pyrrole ring with a pyrimidine ring, creating a rigid and aromatic framework that is often associated with strong electronic properties and bioactivity.
Recent studies have highlighted the importance of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. The methyl group substitution at position 3 of the molecule plays a critical role in modulating its pharmacokinetic properties, enhancing its bioavailability and stability in vivo.
In terms of synthesis, 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one can be prepared through a variety of methods, including cyclization reactions and tandem coupling strategies. One of the most efficient routes involves the condensation of an appropriate amino aldehyde with a ketone derivative under acidic conditions. This approach not only ensures high yields but also allows for fine-tuning of the substituents to optimize the desired biological activity.
The structural versatility of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has also made it an attractive target for materials science applications. For instance, researchers have explored its potential as a building block for constructing advanced functional materials such as metal-organic frameworks (MOFs) and coordination polymers. The aromaticity and conjugation within the molecule enable strong π–π interactions and metal-ligand coordination capabilities, which are essential for designing high-performance materials with applications in gas storage and catalysis.
Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. Density functional theory (DFT) calculations have revealed that the molecule exhibits a low HOMO-LUMO gap due to its extended conjugation system. This property makes it an excellent candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.
Despite its promising attributes, there are still challenges associated with the large-scale production and commercialization of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. Issues such as scalability of synthesis methods and cost-effectiveness need to be addressed to ensure its widespread adoption in both pharmaceutical and materials science industries.
In conclusion, 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one represents a fascinating example of how structural complexity can lead to multifaceted functionality in organic compounds. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound is poised to play a pivotal role in driving innovation across various scientific disciplines.
2137858-94-5 (3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)